Cas no 861-83-6 (Methyl Allocholate)

• Product Name: Methyl Allocholate
• CAS No: 861-83-6
• Molecular Formula: C₂₅H₄₂O₅
• Molecular Weight: 422.598
• CID: 2029194
• PubChem ID: 12721705

Methyl Allocholate Properties

Names and Identifiers

• 3alpha,7alpha,12alpha-trihydroxy-(5alpha)-cholan-24-oic acid methyl ester
• Methylallocholat
• Methyl Allocholate
• AKOS032430576
• methyl (4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholan-24-oic acid Methyl ester
• DLYVTEULDNMQAR-ALWRDVSSSA-N
• Q63392655
• allo-Cholanic (5.alpha.) acid, methyl ester
• 861-83-6

• InChIKey： DLYVTEULDNMQAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H42O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-21,23,26-28H,5-13H2,1-4H3
• SMILES： COC(=O)CCC(C)C1CCC2C3C(O)CC4CC(O)CCC4(C)C3CC(O)C12C

Computed Properties

• Exact Mass: 422.30322444Da
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 422.30322444Da
• Heavy Atom Count: 30
• Complexity: 651
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Trihydroxy bile acids, alcohols and derivatives